Cas no 1056619-14-7 (2-(5-Nitro-1H-indazol-1-yl)ethanol)

• Product Name: 2-(5-Nitro-1H-indazol-1-yl)ethanol
• CAS No: 1056619-14-7
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• MDL: MFCD14708234
• CID: 1024374
• PubChem ID: 46835744
• Update Time: 2025-04-20

2-(5-Nitro-1H-indazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Nitro-1H-indazol-1-yl)ethanol
• 5-nitro-1H-Indazole-1-ethanol
• 2-(5-nitroindazol-1-yl)ethanol
• ARJLAPREGBZGMU-UHFFFAOYSA-N
• DB-059375
• AKOS015856810
• 2-(5-nitroindazol-1-yl)-ethanol
• DTXSID90676556
• 1056619-14-7
• SCHEMBL2933655
• 2-(5-Nitro-1H-indazol-1-yl)ethan-1-ol
• CS-0335501
• DS-2134

• MDL： MFCD14708234
• Inchi： 1S/C9H9N3O3/c13-4-3-11-9-2-1-8(12(14)15)5-7(9)6-10-11/h1-2,5-6,13H,3-4H2
• InChI Key： ARJLAPREGBZGMU-UHFFFAOYSA-N
• SMILES： OCCN1C2C=CC(=CC=2C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 46.53

2-(5-Nitro-1H-indazol-1-yl)ethanol Security Information

• Hazard Statement： H302-H315-H319-H335
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles